2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole

• Molecular Formula: C16H15IN2O2S
• Molecular Weight: 426.3 g/mol
• IUPAC Name: 2-benzyl-1-(4-iodophenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C16H15IN2O2S/c17-14-6-8-15(9-7-14)22(20,21)19-11-10-18-16(19)12-13-4-2-1-3-5-13/h1-9H,10-12H2
• InChI Key: JURLYABFCZKBPY-UHFFFAOYSA-N
• SMILES: C1CN(C(=N1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)I

Description

2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, tumor growth, and microbial growth.
Biochemical and Physiological Effects
Studies have shown that 2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole can modulate the expression of various cytokines and chemokines involved in inflammation. It has also been found to inhibit the growth of several types of cancer cells and exhibit antibacterial and antifungal activity. Additionally, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole in lab experiments is its versatility. It can be used in a variety of assays and experiments to study different biological processes. However, one limitation of the compound is that it may not be suitable for in vivo studies due to its potential toxicity.

Future Directions

There are several future directions for research involving 2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole. One area of interest is its potential as a therapeutic agent for treating inflammatory diseases and cancer. Further studies are needed to elucidate the compound's mechanism of action and to optimize its efficacy and safety. Additionally, the compound's potential as a tool for studying protein-protein interactions and as a fluorescent probe for detecting reactive oxygen species could also be explored further.

Synthesis Methods

The synthesis of 2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is a multi-step process that involves the reaction of benzylamine with 4-iodobenzenesulfonyl chloride in the presence of a base to form the intermediate compound. The intermediate compound is then cyclized with formaldehyde and ammonium acetate to produce the final product.

Scientific Research Applications

2-benzyl-1-[(4-iodophenyl)sulfonyl]-4,5-dihydro-1H-imidazole has been used in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been used as a tool for studying protein-protein interactions and as a fluorescent probe for detecting reactive oxygen species.